![molecular formula C26H27IN6O3 B1209729 N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide](/img/structure/B1209729.png)
N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide
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Overview
Description
IACI is a cinchona alkaloid.
Scientific Research Applications
Photoaffinity Labeling in Cancer Research
N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide has been utilized in the study of multidrug resistance proteins in cancer cells. In a study by Daoud et al. (2000), this compound was used to photoaffinity label the multidrug resistance protein (MRP) in drug-resistant small cell lung cancer cells. This application highlights its potential in understanding drug binding and transport mechanisms in cancer research (Daoud et al., 2000).
Drug Activation and DNA Interaction Studies
The compound has been implicated in the study of drug activation processes. Knox et al. (1991) researched how a related hydroxylamine compound, activated by enzyme reduction, becomes capable of binding to DNA and producing interstrand crosslinks. This research sheds light on the cytotoxicity mechanisms of certain drug molecules (Knox et al., 1991).
Bactericidal Agent Research
In bactericidal studies, similar compounds to this compound have been assessed for their efficacy against drug-resistant bacteria like MRSA. Zadrazilova et al. (2015) evaluated substituted benzamides against clinical isolates of methicillin-resistant Staphylococcus aureus, suggesting potential applications in developing new antibacterial agents (Zadrazilova et al., 2015).
Histone Deacetylase Inhibition for Cancer Therapy
Rodrigues et al. (2016) explored N-acylhydrazone derivatives, structurally related to this compound, as histone deacetylase inhibitors. These compounds showed potential in cancer therapy due to their effect on cell migration and proliferation (Rodrigues et al., 2016).
properties
Molecular Formula |
C26H27IN6O3 |
---|---|
Molecular Weight |
596.4 g/mol |
IUPAC Name |
4-azido-N-[4-[(R)-[(2S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-8-yl]-2-hydroxy-5-(125I)iodanylbenzamide |
InChI |
InChI=1S/C26H27IN6O3/c1-2-14-13-33-9-7-15(14)10-22(33)25(35)17-6-8-29-24-16(17)4-3-5-20(24)30-26(36)18-11-19(27)21(31-32-28)12-23(18)34/h3-6,8,11-12,14-15,22,25,34-35H,2,7,9-10,13H2,1H3,(H,30,36)/t14-,15?,22-,25+/m0/s1/i27-2 |
InChI Key |
VWFWJPJMAFRNET-MQWMPURMSA-N |
Isomeric SMILES |
CC[C@H]1CN2CCC1C[C@H]2[C@@H](C3=C4C=CC=C(C4=NC=C3)NC(=O)C5=CC(=C(C=C5O)N=[N+]=[N-])[125I])O |
SMILES |
CCC1CN2CCC1CC2C(C3=C4C=CC=C(C4=NC=C3)NC(=O)C5=CC(=C(C=C5O)N=[N+]=[N-])I)O |
Canonical SMILES |
CCC1CN2CCC1CC2C(C3=C4C=CC=C(C4=NC=C3)NC(=O)C5=CC(=C(C=C5O)N=[N+]=[N-])I)O |
synonyms |
IACI cpd iodoarylcinchonidine N-(hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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